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Compound of Interest

Compound Name: Suc-Ala-Pro-Ala-Amc

Cat. No.: B15577736 Get Quote

Disclaimer: The information provided in this guide pertains to N-Succinyl-L-alanyl-L-alanyl-L-

prolyl-L-phenylalanine 7-amido-4-methylcoumarin (Suc-Ala-Ala-Pro-Phe-AMC), as searches for

"Suc-Ala-Pro-Ala-Amc" consistently yielded results for this closely related and commonly used

fluorogenic substrate. It is presumed that "Ala" was a typographical error and was intended to

be "Phe". Researchers should always consult the specific Safety Data Sheet (SDS) provided

by their supplier for the exact compound being used.

This technical guide provides in-depth information on the safety, handling, and application of

Suc-Ala-Ala-Pro-Phe-AMC, a fluorogenic substrate widely utilized in biochemical assays to

measure the activity of chymotrypsin and other chymotrypsin-like serine proteases.

Core Safety and Handling Precautions
Suc-Ala-Ala-Pro-Phe-AMC is a stable chemical compound, but adherence to standard

laboratory safety protocols is essential to ensure the well-being of researchers. The primary

hazards are associated with inhalation, skin, and eye contact.

General Handling:

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, gloves, and a laboratory coat.[1][2]

A dust mask (type N95 or equivalent) should be used when handling the solid form to

prevent inhalation.[1]
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Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

of dust.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

Do not eat, drink, or smoke in areas where the compound is handled.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.

For long-term storage, it is recommended to store at -20°C.[3]

The compound is light-sensitive, and exposure to light should be minimized.[4]

Stock solutions can be stored at -80°C for up to six months or at -20°C for one month.[5]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Consult

the material safety data sheet (MSDS) for specific disposal instructions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Suc-Ala-Ala-Pro-Phe-AMC.
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Property Value Source

Molecular Formula C₃₄H₃₉N₅O₉ [3][6][7]

Molecular Weight 661.71 g/mol [3][6][7]

Appearance White to off-white solid/powder [3][6]

Purity ≥98% (HPLC) [3]

Solubility
Soluble in DMSO (≥10 mg/mL)

and Ethanol (≥10 mg/mL)
[3]

Excitation Wavelength 340-380 nm [3][8]

Emission Wavelength 440-460 nm [3][8]

Storage Temperature -20°C [3]

Stability ≥ 4 years at -20°C [3]

WGK (Water Hazard Class) 3 (highly hazardous to water) [1][2]

Experimental Protocols
Preparation of Stock and Working Solutions
Objective: To prepare a concentrated stock solution and a ready-to-use working solution of

Suc-Ala-Ala-Pro-Phe-AMC for use in enzyme activity assays.

Materials:

Suc-Ala-Ala-Pro-Phe-AMC solid

Dimethyl sulfoxide (DMSO), anhydrous

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 100 mM NaCl)

Microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Stock Solution Preparation (e.g., 10 mM):

1. Allow the vial of Suc-Ala-Ala-Pro-Phe-AMC to equilibrate to room temperature before

opening to prevent condensation.

2. Weigh the required amount of the solid compound in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., for 1 mg of Suc-Ala-Ala-Pro-Phe-AMC (MW = 661.71), add 151.1 µL of DMSO for a

10 mM solution).

4. Vortex thoroughly until the solid is completely dissolved.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C, protected from light.

Working Solution Preparation:

1. On the day of the experiment, thaw an aliquot of the stock solution.

2. Dilute the stock solution with the appropriate assay buffer to the desired final working

concentration. The final concentration will depend on the specific enzyme and assay

conditions but is typically in the low micromolar range.

3. Keep the working solution on ice and protected from light until use.

General Protease Activity Assay
Objective: To measure the activity of a protease (e.g., chymotrypsin) using Suc-Ala-Ala-Pro-

Phe-AMC as a fluorogenic substrate.

Materials:

Suc-Ala-Ala-Pro-Phe-AMC working solution

Purified enzyme or biological sample containing the enzyme
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Assay buffer

96-well black microplate

Fluorescence microplate reader

Procedure:

Assay Setup:

1. Add the assay buffer to the wells of the 96-well black microplate.

2. Add the enzyme solution or biological sample to the appropriate wells. Include a negative

control (no enzyme) to measure background fluorescence.

3. Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for a few minutes.

Initiation of Reaction:

1. Add the Suc-Ala-Ala-Pro-Phe-AMC working solution to all wells to initiate the enzymatic

reaction.

Fluorescence Measurement:

1. Immediately place the microplate in a fluorescence plate reader.

2. Measure the increase in fluorescence intensity over time at an excitation wavelength of

~360 nm and an emission wavelength of ~460 nm.

3. Record data at regular intervals for a specified duration.

Data Analysis:

1. Subtract the background fluorescence (from the no-enzyme control) from the experimental

readings.

2. Calculate the rate of reaction (change in fluorescence per unit of time).
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3. The enzyme activity can be quantified by comparing the reaction rate to a standard curve

of the free fluorophore (7-amino-4-methylcoumarin, AMC).

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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